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Compound of Interest

Compound Name: 2-Nitrophenyl selenocyanate

Cat. No.: B1205194 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed analysis of the molecular weight of 2-Nitrophenyl
selenocyanate, a compound of interest in various research and development applications.

Molecular Weight Data
The molecular weight of a compound is a fundamental physical property crucial for

experimental design, stoichiometric calculations, and analytical characterization. The molecular

weight of 2-Nitrophenyl selenocyanate has been determined to be 227.08 g/mol [1].

For clarity and comparative purposes, the elemental composition and their respective

contributions to the total molecular weight are summarized below.
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Element Symbol Atomic Count
Standard
Atomic Weight
( g/mol )

Contribution
to Molecular
Weight ( g/mol
)

Carbon C 7 12.011 84.077

Hydrogen H 4 1.008 4.032

Nitrogen N 2 14.007[2][3] 28.014

Oxygen O 2 15.999[4] 31.998

Selenium Se 1 78.971[5][6] 78.971

Total 227.092

Note: The sum of the isotopic atomic weights provides a calculated molecular weight that is in

close agreement with the reported value.

Molecular Formula
The established linear formula for 2-Nitrophenyl selenocyanate is O2NC6H4SeCN[1]. This

formula is foundational to the calculation of its molecular weight.

Experimental Protocols and Methodologies
The determination of a chemical compound's molecular weight is a standard procedure that

does not involve complex experimental protocols or signaling pathways. It is a calculation

based on the compound's molecular formula and the standard atomic weights of its constituent

elements as established by the International Union of Pure and Applied Chemistry (IUPAC).

Therefore, detailed experimental workflows or signaling pathway diagrams are not applicable to

the determination of molecular weight.

Logical Relationship Diagram
The following diagram illustrates the logical process for determining the molecular weight of 2-
Nitrophenyl selenocyanate.
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Diagram 1: Molecular Weight Determination Workflow
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Diagram 1: Workflow for Molecular Weight Calculation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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